2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-[4-(piperidine-1-carbonyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C18H17ClN2O3/c19-16-10-14(18(23)24)15(11-20-16)12-4-6-13(7-5-12)17(22)21-8-2-1-3-9-21/h4-7,10-11H,1-3,8-9H2,(H,23,24)
• InChI Key: VOKMEHXKZRMAIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CN=C(C=C3C(=O)O)Cl
• Molecular Formula: C18H17ClN2O3
• DSSTOX Substance ID: DTXSID50688458
• Molecular Weight: 344.8 g/mol
• CAS RN: 1261923-26-5

Description

2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% (2C5PIPC) is an organic compound that is commonly used in laboratory experiments. It is a white powder that is insoluble in water and has a melting point of 178-180°C. It is used in the synthesis of various compounds and has applications in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% acts as an inhibitor of enzymes, such as protein kinases, by binding to the active site of the enzyme and preventing it from performing its normal function. It has also been shown to inhibit the activity of certain receptors, such as the muscarinic acetylcholine receptor.
Biochemical and Physiological Effects
2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% has been shown to inhibit the activity of certain enzymes, such as protein kinases, and to inhibit the activity of certain receptors, such as the muscarinic acetylcholine receptor. It has also been shown to have an effect on the metabolism of certain proteins, such as the cytochrome P450 enzymes. In addition, it has been shown to have an effect on the expression of certain genes, such as those involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. It is also relatively non-toxic and has a low melting point, making it easy to handle. However, it has some limitations as well. It is insoluble in water, so it must be dissolved in a suitable solvent before use. In addition, it is a relatively weak inhibitor, so it may not be effective at inhibiting certain enzymes or receptors.

Future Directions

There are a number of potential future directions for 2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95%. It could be used in the development of new drugs, as it has been shown to have an effect on the expression of certain genes. It could also be used to study the structure and function of proteins, as well as to study the effects of drugs on the human body. In addition, it could be used to study the effects of environmental factors, such as pollutants, on the human body. Finally, it could be used in the development of new diagnostic tests and treatments for diseases.

Synthesis Methods

2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% is synthesized using a two-step method. In the first step, 4-(piperidine-1-carbonyl)phenyl isothiocyanate is synthesized by reacting 4-chloro-2-nitrobenzene with piperidine-1-carbonyl chloride in the presence of sodium thiocyanate. In the second step, 2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% is synthesized by reacting 4-(piperidine-1-carbonyl)phenyl isothiocyanate with chloroacetyl chloride in the presence of an acid catalyst.

Scientific Research Applications

2-Chloro-5-[4-(piperidine-1-carbonyl)phenyl]isonicotinic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme kinetics, the development of new drugs, and the study of protein-protein interactions. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on the human body.